Naphthalene, 1,2,3,4-tetrahydro-5-(1-phenylethyl)-
Overview
Description
“Naphthalene, 1,2,3,4-tetrahydro-5-(1-phenylethyl)-” is an organic compound . It is also known as 5-(1-Phenylethyl)-1,2,3,4-tetrahydronaphthalene . The molecular formula of this compound is C18H20 and its molecular weight is 236.358 .
Molecular Structure Analysis
The molecular structure of “Naphthalene, 1,2,3,4-tetrahydro-5-(1-phenylethyl)-” can be represented by the InChI string:InChI=1S/C18H20/c1-14(15-8-3-2-4-9-15)17-13-7-11-16-10-5-6-12-18(16)17/h2-4,7-9,11,13-14H,5-6,10,12H2,1H3 . This InChI string encodes the molecular structure information of the compound, including the connectivity, tautomeric information, isotopic information, stereochemistry, and electronic charge information. Physical And Chemical Properties Analysis
“Naphthalene, 1,2,3,4-tetrahydro-5-(1-phenylethyl)-” is a white solid with a special aromatic smell . It has a relatively low solubility in water but can dissolve in organic solvents such as methanol, ethanol, and dichloromethane .properties
CAS RN |
60466-61-7 |
|---|---|
Product Name |
Naphthalene, 1,2,3,4-tetrahydro-5-(1-phenylethyl)- |
Molecular Formula |
C18H20 |
Molecular Weight |
236.4 g/mol |
IUPAC Name |
5-(1-phenylethyl)-1,2,3,4-tetrahydronaphthalene |
InChI |
InChI=1S/C18H20/c1-14(15-8-3-2-4-9-15)17-13-7-11-16-10-5-6-12-18(16)17/h2-4,7-9,11,13-14H,5-6,10,12H2,1H3 |
InChI Key |
TXOHWLOHKUPUKO-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)C2=CC=CC3=C2CCCC3 |
Canonical SMILES |
CC(C1=CC=CC=C1)C2=CC=CC3=C2CCCC3 |
Other CAS RN |
60466-61-7 |
physical_description |
Liquid |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
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![2-Isopropylpyrazolo[1,5-a]pyridine](/img/structure/B3191979.png)
